Cas no 2751614-90-9 (2-(1,2,4-Oxadiazol-3-yl)butan-2-amine hydrochloride)

• Product Name: 2-(1,2,4-Oxadiazol-3-yl)butan-2-amine hydrochloride
• CAS No: 2751614-90-9
• MF: C₆H₁₂ClN₃O
• MW: 177.631979942322
• CID: 5859921
• PubChem ID: 165647359
• Update Time: 2025-06-09

2-(1,2,4-Oxadiazol-3-yl)butan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,4-oxadiazol-3-yl)butan-2-amine hydrochloride
• 2751614-90-9
• EN300-37272834
• 2-(1,2,4-Oxadiazol-3-yl)butan-2-amine hydrochloride

• Inchi： 1S/C6H11N3O.ClH/c1-3-6(2,7)5-8-4-10-9-5;/h4H,3,7H2,1-2H3;1H
• InChI Key： IOGYUQAVSJOMFF-UHFFFAOYSA-N
• SMILES： Cl.O1C=NC(C(C)(CC)N)=N1

Computed Properties

• Exact Mass: 177.0668897g/mol
• Monoisotopic Mass: 177.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-(1,2,4-Oxadiazol-3-yl)butan-2-amine hydrochloride

Introduction to 2-(1,2,4-Oxadiazol-3-yl)butan-2-amine hydrochloride (CAS No. 2751614-90-9)

2-(1,2,4-Oxadiazol-3-yl)butan-2-amine hydrochloride, identified by its CAS number 2751614-90-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule incorporates a 1,2,4-oxadiazole ring, a heterocyclic scaffold known for its stability and reactivity, which makes it a valuable component in designing novel therapeutic agents.

The hydrochloride salt form of 2-(1,2,4-Oxadiazol-3-yl)butan-2-amine enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. The amine functional group at the butan-2-position further extends the compound's potential utility in synthetic chemistry and drug design, allowing for further derivatization and modification.

In recent years, oxadiazole derivatives have been extensively studied for their pharmacological properties. The 1,2,4-oxadiazole core is particularly recognized for its role in antimicrobial, anti-inflammatory, antiviral, and anticancer applications. The presence of the oxadiazole ring in 2-(1,2,4-Oxadiazol-3-yl)butan-2-amine hydrochloride imparts unique electronic and steric properties that can influence its interactions with biological targets. This has led to its exploration as a lead compound in several drug discovery initiatives.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The flexibility offered by the butan-2-amino group allows for the attachment of various pharmacophores, enabling chemists to fine-tune the biological activity of the final product. This adaptability makes 2-(1,2,4-Oxadiazol-3-yl)butan-2-amine hydrochloride a versatile building block in medicinal chemistry.

Recent studies have highlighted the significance of oxadiazole derivatives in addressing emerging therapeutic challenges. For instance, research has demonstrated that certain oxadiazole-based compounds exhibit potent inhibitory effects on enzymes involved in inflammatory pathways. The mechanism of action often involves modulation of protein-protein interactions or enzyme kinetics, which can lead to significant therapeutic benefits. The compound CAS No. 2751614-90-9 is being investigated under similar frameworks to evaluate its efficacy in modulating such pathways.

The synthesis of 2-(1,2,4-Oxadiazol-3-yl)butan-2-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly used to construct the oxadiazole ring and introduce the amine functionality. These synthetic approaches not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that facilitate such constructions.

In terms of pharmacokinetic properties, the hydrochloride salt form ensures better bioavailability and stability compared to the free base form. This is crucial for pharmaceutical applications where consistent absorption and distribution within the body are essential for therapeutic efficacy. Additionally, the solubility profile enhances its suitability for formulation into injectable solutions or oral dosage forms.

The exploration of CAS No. 2751614-90-9 extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in leveraging oxadiazole derivatives due to their proven track record in drug development. The compound's structural features make it an attractive candidate for further optimization through structure-based drug design or high-throughput screening methodologies.

One notable area of research involves using computational chemistry tools to predict and enhance the binding affinity of hydrochloride salts like this one with target proteins. Molecular docking studies have shown promising results by identifying key interactions between the oxadiazole moiety and biological targets such as kinases or proteases. These insights guide medicinal chemists in designing analogs with improved potency and selectivity.

The versatility of hydrochloride salts also extends to their role as intermediates in producing prodrugs or bioavailability enhancers. By modifying certain functional groups or incorporating additional moieties, chemists can create prodrugs that release active compounds under specific physiological conditions. This approach not only improves absorption but also reduces toxicity associated with high concentrations of active ingredients.

The future prospects for CAS No 2751614 90 9 are promising as more research unfolds on its potential applications. Collaborative efforts between academia and industry are likely to drive innovation by combining experimental data with computational modeling to accelerate drug discovery processes. The integration of artificial intelligence (AI) tools into virtual screening campaigns has further expedited the identification of novel candidates derived from oxadiazole scaffolds.

In conclusion,(1 2 4 Oxadiazol 3 yl)butan 2 amine hydrochloride stands out as a significant compound with broad applications across pharmaceutical research and development。 Its unique structural features make it an invaluable tool for designing new drugs targeting various diseases。 As scientific understanding advances，the utility of this derivative is expected to expand，leading to novel therapeutic interventions that benefit human health。